Cas no 93755-77-2 (4-Demethyl Tranilast)

4-Demethyl Tranilast structure

Product Name:4-Demethyl Tranilast

CAS No:93755-77-2

MF:C₁₇H₁₅NO₅

MW:313.304704904556

CID:1060528

PubChem ID:10245047

Update Time:2024-10-26

4-Demethyl Tranilast Chemical and Physical Properties

Names and Identifiers

- 4-Demethyl Tranilast
- 2-[[(E)-3-(4-hydroxy-3-methoxyphenyl)prop-2-enoyl]amino]benzoic acid
- Avenanthramide 1f
- Avenanthramide E
- 2-[[(2E)-3-(4-Hydroxy-3-methoxyphenyl)-1-oxo-2-propen-1-yl]amino]benzoic acid (ACI)
- Benzoic acid, 2-[[(2E)-3-(4-hydroxy-3-methoxyphenyl)-1-oxo-2-propenyl]amino]- (9CI)
- Benzoic acid, 2-[[3-(4-hydroxy-3-methoxyphenyl)-1-oxo-2-propenyl]amino]-, (E)- (ZCI)
- 2-[(2E)-3-(4-hydroxy-3-methoxyphenyl)prop-2-enamido]benzoic acid
- CHEBI:174266
- SB9MUF0VRT
- (E)-2-[[3-(4-Hydroxy-3-methoxyphenyl)-1-oxo-2-propenyl]amino]benzoic Acid
- Benzoic acid, 2-(((2E)-3-(4-hydroxy-3-methoxyphenyl)-1-oxo-2-propenyl)amino)-
- (E)-2-(3-(4-Hydroxy-3-methoxyphenyl)acrylamido)benzoic acid
- SCHEMBL2779937
- Benzoic acid, 2-((3-(4-hydroxy-3-methoxyphenyl)-1-oxo-2-propenyl)amino)-, (E)-
- FSKJPXSYWQUVGO-VQHVLOKHSA-N
- AKOS040750648
- 2-(((2E)-3-(4-Hydroxy-3-methoxyphenyl)-1-oxo-2-propen-1-yl)amino)benzoic acid
- UNII-SB9MUF0VRT
- Avenanthramide E (Collins)
- N-[4-Hydroxy-3-methoxy-(E)cinnamoyl]-anthranilic acid
- CHEMBL1075791
- DTXSID20437293
- 2-[[(Z)-3-(4-Hydroxy-3-methoxyphenyl)prop-2-enoyl]amino]benzoic acid
- starbld0002665
- 93755-77-2
- 2-{[(2E)-1-hydroxy-3-(4-hydroxy-3-methoxyphenyl)prop-2-en-1-ylidene]amino}benzoate
- 2-((2E)-3-(4-hydroxy-3-methoxyphenyl)prop-2-enamido)benzoic acid
- 2-(((E)-3-(4-hydroxy-3-methoxyphenyl)prop-2-enoyl)amino)benzoic acid
- N-(4-Hydroxy-3-methoxy-(e)cinnamoyl)-anthranilic acid
- 2-(((2E)-1-hydroxy-3-(4-hydroxy-3-methoxyphenyl)prop-2-en-1-ylidene)amino)benzoate
- Inchi： 1S/C17H15NO5/c1-23-15-10-11(6-8-14(15)19)7-9-16(20)18-13-5-3-2-4-12(13)17(21)22/h2-10,19H,1H3,(H,18,20)(H,21,22)/b9-7+
- InChI Key： FSKJPXSYWQUVGO-VQHVLOKHSA-N
- SMILES： C(C1C=CC=CC=1NC(=O)/C=C/C1C=CC(O)=C(OC)C=1)(=O)O

Computed Properties

Exact Mass: 313.09500
Monoisotopic Mass: 313.09502258g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 23
Rotatable Bond Count: 5
Complexity: 450
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 95.9Å²

Experimental Properties

PSA: 99.35000
LogP: 3.40040

4-Demethyl Tranilast Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	D231280-25mg	4-Demethyl Tranilast	93755-77-2		25mg	$ 167.00	2023-04-17
TRC	D231280-250mg	4-Demethyl Tranilast	93755-77-2		250mg	$ 1315.00	2023-04-17

4-Demethyl Tranilast Production Method

Production Method 1

121-33-5

53947-84-5

93755-77-2

Reaction Conditions

1.1 Catalysts: β-Alanine Solvents: Pyridine ; 2 w, rt; cooled
1.2 Reagents: Hydrochloric acid Solvents: Water ; acidified, cooled

Reference

: A simple two-step synthesis of avenanthramides, constituents of oats (Avena sativa L)

Kamat, Shrivallabh P.; Parab, Sulaksha J., Indian Journal of Chemistry, 2007, (12), 2074-2078

Production Method 2

537-98-4

93755-77-2

Reaction Conditions

1.1 Reagents: Dicyclohexylcarbodiimide Solvents: Acetone ; 1 h, rt
1.2 Reagents: Sodium bicarbonate Solvents: Acetone , Water ; 24 h, rt
1.3 Reagents: Acetic acid ; rt

Reference

: Facile Amidation of Non-Protected Hydroxycinnamic Acids for the Synthesis of Natural Phenol Amides

van Zadelhoff, Annemiek ; Vincken, Jean-Paul; de Bruijn, Wouter J. C., Molecules, 2022, 27(7),

Production Method 3

537-98-4

93755-77-2

Reaction Conditions

1.1 Catalysts: p-Coumaroyl coenzyme A synthetase , Benzoyltransferase, anthranilate N- Solvents: Water ; 15 h, 30 °C

Reference

: Production of tranilast [N-(3',4'-dimethoxycinnamoyl)-anthranilic acid] and its analogs in yeast Saccharomyces cerevisiae

Eudes, Aymerick; Baidoo, Edward E. K.; Yang, Fan; Burd, Helcio; Hadi, Masood Z.; et al, Applied Microbiology and Biotechnology, 2011, 89(4), 989-1000

Production Method 4

93755-77-2

Reaction Conditions

Reference

: Preparation of anthranilic acid amides and their derivatives as cosmetic and pharmaceutical active substances

, Germany, , ,

Production Method 5

121-33-5

53947-84-5

93755-77-2

Reaction Conditions

1.1 Reagents: Piperidine Solvents: Toluene ; 3 h, rt → reflux; reflux → rt
1.2 Reagents: Hydrochloric acid Solvents: Methanol , Water ; acidified, 40 °C

Reference

: Fused ring analogues of anti-fibrotic agents and synthesis and use for treatment of fibrosis, inflammation and malignant neoplastic disease

, World Intellectual Property Organization, , ,

Production Method 6

121-33-5

53947-84-5

93755-77-2

Reaction Conditions

1.1 Reagents: Piperidine Solvents: Toluene ; 4 h, reflux; reflux → rt; 1 h, rt

Reference

: Evaluation and optimization of antifibrotic activity of cinnamoyl anthranilates

Zammit, Steven C.; Cox, Alison J.; Gow, Renae M.; Zhang, Yuan; Gilbert, Richard E.; et al, Bioorganic & Medicinal Chemistry Letters, 2009, 19(24), 7003-7006

Production Method 7

121-33-5

53947-84-5

93755-77-2

Reaction Conditions

1.1 Reagents: Piperidine Solvents: Toluene ; 4 h, rt → reflux; reflux → rt; 1 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; acidified

Reference

: Preparation of cinnamoyl anthranilates and analogs thereof with antifibrotic activity

, World Intellectual Property Organization, , ,

Production Method 8

121-33-5

53947-84-5

93755-77-2

Reaction Conditions

1.1 Catalysts: Piperidine Solvents: Toluene ; 2 h, reflux; reflux → rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; 20 min, rt

Reference

: The role of carboxylic group position on the antiradical activity of synthetic analogues of oat antioxidants

Mierina, Inese; Zaharova, Mazena; Jure, Mara; Neibolte, Ilze, Journal of Chemical and Pharmaceutical Research, 2015, 7(6), 416-427

Production Method 9

93755-77-2

Reaction Conditions

Reference

: The phytoalexins of oat leaves: 4H-3,1-benzoxazin-4-ones or amides?

Crombie, Leslie; Mistry, Jayshree, Tetrahedron Letters, 1990, 31(18), 2647-8